1-(4-Ethoxyphenyl)-2-fluoroethan-1-amine

• Molecular Formula: C10H14FNO
• Molecular Weight: 183.22 g/mol
• IUPAC Name: 1-(4-ethoxyphenyl)-2-fluoroethanamine
• InChI: InChI=1S/C10H14FNO/c1-2-13-9-5-3-8(4-6-9)10(12)7-11/h3-6,10H,2,7,12H2,1H3
• InChI Key: OVJGURDWCPPGFB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(CF)N

Description

1-(4-Ethoxyphenyl)-2-fluoroethan-1-amine is a fluorinated arylalkylamine derivative characterized by a 4-ethoxyphenyl group attached to the first carbon of an ethanamine backbone, with a fluorine atom on the second carbon. Its molecular formula is C₁₀H₁₄FNO, and its molecular weight is 195.22 g/mol. The ethoxy group (-OCH₂CH₃) at the para position of the phenyl ring enhances lipophilicity and may influence electronic properties, while the fluorine atom on the ethanamine chain can modulate hydrogen bonding and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Ethoxyphenyl)-2-fluoroethan-1-amine typically involves the reaction of 4-ethoxybenzaldehyde with a fluorinating agent followed by reductive amination. One common method includes the use of diethylaminosulfur trifluoride (DAST) as the fluorinating agent, which converts the aldehyde to the corresponding fluoro compound. The subsequent reductive amination can be carried out using sodium cyanoborohydride in the presence of an amine source .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. The choice of solvents, catalysts, and reaction temperatures are critical factors in scaling up the production process .

Chemical Reactions Analysis

Types of Reactions: 1-(4-Ethoxyphenyl)-2-fluoroethan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst to yield the corresponding amine.

Substitution: Nucleophilic substitution reactions can occur at the fluorine atom, where nucleophiles such as thiols or amines replace the fluorine.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with palladium on carbon (Pd/C) as a catalyst.

Substitution: Nucleophiles like thiols or amines under mild conditions.

Major Products:

Oxidation: Ketones or carboxylic acids.

Reduction: Primary amines.

Substitution: Thiol or amine derivatives.

Scientific Research Applications

1-(4-Ethoxyphenyl)-2-fluoroethan-1-amine has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its unique structural features.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1-(4-Ethoxyphenyl)-2-fluoroethan-1-amine exerts its effects involves interactions with specific molecular targets. The compound may bind to receptors or enzymes, altering their activity. For example, it may interact with neurotransmitter receptors in the brain, leading to changes in signal transduction pathways. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The table below compares key structural and physicochemical parameters of 1-(4-Ethoxyphenyl)-2-fluoroethan-1-amine with analogous compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Notable Features
1-(4-Ethoxyphenyl)-2-fluoroethan-1-amine	C₁₀H₁₄FNO	195.22	4-Ethoxyphenyl (Ph-OCH₂CH₃), 2-fluoro on ethanamine	High lipophilicity due to ethoxy group
2-(4-Ethoxyphenyl)-2-fluoroethan-1-amine	C₁₀H₁₄FNO	195.22	4-Ethoxyphenyl and fluorine both on ethanamine C2	Positional isomer; altered steric effects
1-(2,4-Difluorophenyl)-2-fluoroethan-1-amine hydrochloride	C₈H₈ClF₃N	225.60	2,4-Difluorophenyl, 2-fluoro on ethanamine; hydrochloride salt	Improved solubility via salt formation
1-(3,5-Dimethoxyphenyl)-1-(4-methoxyphenyl)ethan-1-amine	C₁₆H₁₉NO₃	273.33	3,5-Dimethoxy and 4-methoxy groups on phenyl rings	Multi-methoxy design enhances π-π stacking
2-(4-Fluoro-2-methoxyphenyl)ethan-1-amine	C₉H₁₂FNO	169.20	4-Fluoro and 2-methoxy on phenyl	Compact structure; moderate polarity
1-[4-(Butan-2-yl)phenyl]-2-(4-fluorophenyl)ethan-1-amine	C₁₈H₂₂FN	271.37	Branched butan-2-yl and 4-fluorophenyl groups	High lipophilicity; potential CNS activity

Key Observations:

• Substituent Position : The position of fluorine (e.g., on ethanamine vs. phenyl) significantly alters polarity and hydrogen-bonding capacity. For example, 2-(4-Ethoxyphenyl)-2-fluoroethan-1-amine (fluorine on C2) may exhibit greater steric hindrance than the target compound .
• Salt Forms : Hydrochloride salts (e.g., ) improve solubility for in vivo applications.

Pharmacological and Functional Insights

• Fluorine’s Role : Fluorine enhances metabolic stability by resisting oxidative degradation and improving target binding via electronegativity .
• Ethoxy Group : The para-ethoxy substituent may enhance receptor affinity in CNS-targeting agents, as seen in related benzimidazole derivatives ().
• Hydrogen Bonding : Fluorine and ethoxy groups influence crystal packing () and solubility, critical for formulation.